Cas no 101396-13-8 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,3-bis(1-methylethyl) ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,3-bis(1-methylethyl) ester
• CAS No: 101396-13-8
• MF: C₁₂H₂₀O₇
• MW: 276.283004760742
• CID: 97588
• PubChem ID: 57008688
• Update Time: 2025-04-18

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,3-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,3-bis(1-methylethyl) ester
• 2-hydroxy-4-oxo-2-(2-oxo-2-propan-2-yloxyethyl)-4-propan-2-yloxybutanoate
• UNII-H613NU27AR
• G53U5N730K
• 100328-53-8
• UNII-G53U5N730K
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, bis(1-methylethyl) ester
• 1,3-Diisopropyl citrate
• 101396-13-8
• SCHEMBL5485284
• Diisopropyl citrate
• H613NU27AR
• Q27278766

• Inchi： 1S/C12H20O7/c1-7(2)18-9(13)5-12(17,11(15)16)6-10(14)19-8(3)4/h7-8,17H,5-6H2,1-4H3,(H,15,16)
• InChI Key： MHUXGBAKULUKLC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)OC(C)C)CC(=O)OC(C)C

Computed Properties

• Exact Mass: 276.1209
• Monoisotopic Mass: 276.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 112.96